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Compound of Interest

Compound Name: t-Boc-amido-PEG10-acid

Cat. No.: B8265350 Get Quote

Essential Safety and Handling Guide for t-Boc-
amido-PEG10-acid
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with t-Boc-amido-
PEG10-acid. The following procedures are based on information for closely related compounds

and general laboratory safety protocols, as a specific Safety Data Sheet (SDS) for t-Boc-
amido-PEG10-acid is not readily available.[1][2]

Physicochemical and Hazard Data
Proper handling of t-Boc-amido-PEG10-acid begins with an understanding of its properties

and potential hazards. This compound is a polyethylene glycol (PEG) linker containing a

terminal carboxylic acid and a Boc-protected amino group.[3][4] The PEG spacer enhances its

solubility in aqueous media.[1][3][4]
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Property Value / Information Source

CAS Number 2410598-01-3 [4][5][6][7]

Molecular Formula C28H55NO14 [4][7]

Molecular Weight ~629.7 g/mol [4][5]

Physical State Solid [2]

Purity ≥95% [5]

Solubility

Soluble in organic solvents

such as Dimethylformamide

(DMF) and Dimethyl sulfoxide

(DMSO).[2] The hydrophilic

PEG spacer increases

solubility in aqueous media.[3]

[4]

BroadPharm, MedKoo

Biosciences

Storage

Store at -20°C in a sealed

container, protected from light

and moisture.[3][8] Allow the

vial to equilibrate to room

temperature before opening to

limit moisture exposure.[8]

Vector Labs, MedKoo

Biosciences

Known Hazards

Causes skin and eye irritation.

[6] May cause respiratory

irritation.[6] Handle with care,

assuming it may be hazardous

upon inhalation, ingestion, or

skin contact.[1]

Apollo Scientific, Benchchem

Personal Protective Equipment (PPE)
When handling t-Boc-amido-PEG10-acid, a comprehensive approach to personal protection is

crucial to minimize exposure. The following PPE is recommended:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects against potential

splashes and airborne

particles.

Hand Protection
Nitrile or other chemically

resistant gloves.[1][2][9]

Provides a barrier against skin

contact. Gloves should be

inspected before use and

changed immediately if

contaminated.[9]

Body Protection

A laboratory coat, buttoned to

cover as much skin as

possible.[1][2][9]

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

is recommended if dust or

aerosols may be generated.[1]

Engineering controls like a

chemical fume hood should be

the primary means of

controlling inhalation exposure.

[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is vital for the safe handling of t-Boc-amido-PEG10-
acid.

Preparation and Weighing:

Work Area Preparation: All handling of t-Boc-amido-PEG10-acid should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[1]

Equilibration: Before use, allow the sealed vial of the compound to warm to room

temperature to prevent condensation of moisture, which can affect its integrity.[1][8]

Weighing: Carefully weigh the desired amount of the solid compound in the chemical fume

hood.

Dissolution:
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Solvent Selection: Dissolve the compound in an appropriate anhydrous solvent, such as

DMSO or DMF.[1][5]

Procedure: In the fume hood, add the solvent to the weighed compound and mix gently until

fully dissolved.

Storage of Stock Solution: Store the resulting stock solution at -20°C under an inert

atmosphere.[1]

Emergency and Spill Management
In the event of a spill or exposure, immediate and appropriate action is necessary.
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Incident Response Protocol

Spill

1. Evacuate the immediate area.[1] 2. Wear

appropriate PPE, including respiratory

protection if necessary.[1] 3. Absorb the spill

with an inert material like vermiculite or sand.[1]

[2] 4. Collect the absorbed material into a

sealed, labeled hazardous waste container.[1][2]

5. Clean the spill area with a suitable solvent,

followed by soap and water.[1]

Eye Contact

1. Immediately flush eyes with copious amounts

of water for at least 15 minutes, lifting the upper

and lower eyelids.[1] 2. Seek medical attention.

[1]

Skin Contact

1. Immediately wash the affected area with soap

and water.[1] 2. Remove contaminated clothing.

[1] 3. Seek medical attention if irritation persists.

[1]

Inhalation

1. Move to fresh air.[1] 2. If breathing is difficult,

administer oxygen.[1] 3. Seek medical attention.

[1]

Ingestion

1. Do not induce vomiting.[1] 2. Rinse mouth

with water.[1] 3. Seek immediate medical

attention.[1]

Disposal Plan
Proper disposal of t-Boc-amido-PEG10-acid and associated waste is critical for environmental

and laboratory safety.

Waste Segregation and Collection:

Solid Waste: Collect unused solid t-Boc-amido-PEG10-acid and any contaminated

disposable items (e.g., pipette tips, weigh boats, gloves) in a dedicated and clearly labeled

hazardous waste container.[2]
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Liquid Waste: If the compound is dissolved in a solvent, collect it in a designated container

for chemical waste.[2] Do not mix with other waste streams unless permitted by your

institution's guidelines.[2]

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("t-Boc-amido-PEG10-acid"), and the approximate concentration and quantity.[2] The

container must remain closed when not in use.[2]

Final Disposal:

Do not dispose of t-Boc-amido-PEG10-acid down the drain.[2]

Arrange for the pickup and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.[2]

Visualized Workflow for Handling t-Boc-amido-
PEG10-acid
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Workflow for Handling t-Boc-amido-PEG10-acid

Preparation

Handling

Waste Disposal

1. Don Appropriate PPE

2. Prepare Chemical Fume Hood

3. Equilibrate Vial to Room Temp

4. Weigh Compound

5. Dissolve in Anhydrous Solvent

6. Use in Experiment

7. Segregate Solid & Liquid Waste

8. Label Hazardous Waste Container

9. Arrange for EHS Pickup

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling and disposal of t-Boc-amido-PEG10-
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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